2-(3-phenylpropyl)-N-[2-(1H-pyrazol-4-yl)ethyl]-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-(3-phenylpropyl)-N-[2-(1H-pyrazol-4-yl)ethyl]-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C22H22N4O2/c27-22(23-12-11-17-14-24-25-15-17)18-9-10-20-19(13-18)26-21(28-20)8-4-7-16-5-2-1-3-6-16/h1-3,5-6,9-10,13-15H,4,7-8,11-12H2,(H,23,27)(H,24,25)
• InChI Key: XLPOJTBETBOBTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC2=NC3=C(O2)C=CC(=C3)C(=O)NCCC4=CNN=C4
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

2-(3-phenylpropyl)-N-[2-(1H-pyrazol-4-yl)ethyl]-1,3-benzoxazole-5-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as PPEB and has been extensively studied for its therapeutic potential.

Mechanism of Action

The exact mechanism of action of PPEB is not fully understood. However, it has been suggested that PPEB acts as a modulator of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and protein trafficking. Modulation of the sigma-1 receptor has been shown to have neuroprotective, anti-inflammatory, and anti-cancer effects.
Biochemical and Physiological Effects
PPEB has been shown to have various biochemical and physiological effects. In animal studies, PPEB has been shown to improve memory and cognitive function, reduce anxiety and depression-like behavior, and have anti-inflammatory effects. PPEB has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using PPEB in lab experiments is its high potency and specificity for the sigma-1 receptor. This allows for more precise and targeted experiments. However, one of the limitations of using PPEB is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of PPEB. One direction is to further investigate its potential therapeutic applications in neurology, psychiatry, and oncology. Another direction is to study its mechanism of action in more detail to better understand its effects on cellular processes. Additionally, the development of more soluble derivatives of PPEB could potentially overcome some of the limitations for lab experiments.

Synthesis Methods

The synthesis of PPEB involves the reaction of 2-(1H-pyrazol-4-yl)ethylamine with 2-(3-phenylpropyl)-1,3-benzoxazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under an inert atmosphere. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

PPEB has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and oncology. In neurology, PPEB has been shown to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, PPEB has been studied for its potential use in the treatment of anxiety and depression. In oncology, PPEB has been shown to have anti-tumor effects and can potentially be used in cancer therapy.